Cas no 1248548-62-0 (Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate)
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate is a brominated indole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 3-position, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The ester group at the 2-position enhances its versatility as a synthetic intermediate, facilitating transformations into carboxylic acids, amides, or other derivatives. Its phenyl substitution at the 1-position contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for the development of indole-based bioactive molecules. High purity and well-defined reactivity ensure consistent performance in research applications.
1248548-62-0 structure
Product Name:Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
CAS No:1248548-62-0
MF:C16H12BrNO2
MW:330.175983428955
CID:2126672
Update Time:2025-06-06
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
- SKKXCRNUBTZKPM-UHFFFAOYSA-N
- methyl 1-phenyl-3-bromo-1H-indole-2-carboxylate
- 3-Bromo-1-phenyl-1H-indole-2-carboxylic acid methyl ester
- Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
-
- Inchi: 1S/C16H12BrNO2/c1-20-16(19)15-14(17)12-9-5-6-10-13(12)18(15)11-7-3-2-4-8-11/h2-10H,1H3
- InChI Key: SKKXCRNUBTZKPM-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OC)N(C2C=CC=CC=2)C2C=CC=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 356
- Topological Polar Surface Area: 31.2
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM265012-1g |
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate |
1248548-62-0 | 95%+ | 1g |
$594 | 2021-08-18 | |
| Chemenu | CM265012-5g |
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate |
1248548-62-0 | 95%+ | 5g |
$1351 | 2021-08-18 | |
| Chemenu | CM265012-10g |
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate |
1248548-62-0 | 95%+ | 10g |
$1828 | 2021-08-18 | |
| Chemenu | CM265012-1g |
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate |
1248548-62-0 | 95%+ | 1g |
$594 | 2023-02-03 | |
| Chemenu | CM265012-5g |
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate |
1248548-62-0 | 95%+ | 5g |
$1351 | 2023-02-03 | |
| Chemenu | CM265012-10g |
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate |
1248548-62-0 | 95%+ | 10g |
$1828 | 2023-02-03 |
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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